Cas no 1806347-94-3 (3,6-Dibromopyridine-2-carbonyl chloride)

• Product Name: 3,6-Dibromopyridine-2-carbonyl chloride
• CAS No: 1806347-94-3
• MF: C₆H₂Br₂ClNO
• MW: 299.347178936005
• CID: 4904846
• Update Time: 2025-06-11

3,6-Dibromopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromopyridine-2-carbonyl chloride
• BrC=1C(=NC(=CC=1)Br)C(=O)Cl

• Inchi： 1S/C6H2Br2ClNO/c7-3-1-2-4(8)10-5(3)6(9)11/h1-2H
• InChI Key： IOTOTDOHPMSQTO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 3,6-Dibromopyridine-2-carbonyl chloride

Introduction to 3,6-Dibromopyridine-2-carbonyl chloride (CAS No. 1806347-94-3) and Its Applications in Modern Chemical Biology

3,6-Dibromopyridine-2-carbonyl chloride, identified by the CAS number 1806347-94-3, is a versatile intermediate in organic synthesis that has garnered significant attention in the field of chemical biology due to its unique structural and reactivity features. This compound belongs to the pyridine derivatives family, which is widely recognized for its broad spectrum of biological activities and industrial applications. The presence of both bromine substituents at the 3rd and 6th positions, combined with the carbonyl chloride functionality at the 2nd position, makes this molecule a powerful tool for constructing complex molecular architectures.

The carbonyl chloride group (Cl-CO) in 3,6-dibromopyridine-2-carbonyl chloride is highly reactive and serves as an excellent electrophile in nucleophilic substitution reactions. This reactivity allows for the efficient introduction of various functional groups into the pyridine core, facilitating the synthesis of pharmacologically relevant molecules. The bromine atoms at the 3rd and 6th positions further enhance the utility of this compound by providing additional sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, 3,6-dibromopyridine-2-carbonyl chloride has been extensively explored in the development of novel therapeutic agents. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets. For instance, studies have demonstrated that derivatives of 3,6-dibromopyridine-2-carbonyl chloride can be modified to produce potent inhibitors of Janus kinases (JAKs), which play a crucial role in immune regulation. The bromine substituents facilitate further derivatization via cross-coupling reactions, enabling the introduction of pharmacophores that enhance binding affinity and selectivity.

Another emerging application of 3,6-dibromopyridine-2-carbonyl chloride lies in the field of antiviral research. The compound has been utilized as a building block for designing inhibitors targeting viral proteases and polymerases. For example, modifications of the pyridine core have led to the development of molecules that disrupt viral replication cycles by inhibiting key enzymes such as HIV protease or influenza neuraminidase. The carbonyl chloride group allows for rapid functionalization, enabling researchers to fine-tune molecular properties such as solubility and metabolic stability.

The reactivity of 3,6-dibromopyridine-2-carbonyl chloride also makes it a valuable intermediate in materials science. Pyridine derivatives are increasingly being used in the design of organic electronic materials, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to introduce diverse functional groups via cross-coupling reactions allows for the creation of tailored materials with specific optoelectronic properties. Recent studies have highlighted the use of 3,6-dibromopyridine-2-carbonyl chloride in synthesizing conjugated polymers that exhibit high charge carrier mobility, making them promising candidates for next-generation electronic devices.

In conclusion, 3,6-dibromopyridine-2-carbonyl chloride (CAS No. 1806347-94-3) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for drug discovery, antiviral development, and advanced material design. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical synthesis.